Cas no 51632-28-1 (4-Ethylphenylacetonitrile)
4-Ethylphenylacetonitrile structure
Product Name:4-Ethylphenylacetonitrile
CAS No:51632-28-1
MF:C10H11N
MW:145.201042413712
MDL:MFCD00040893
CID:56053
PubChem ID:142867
Update Time:2025-04-18
4-Ethylphenylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Ethylphenyl)acetonitrile
- 4-Ethylbenzyl cyanide
- 4-Ethylbenzeneacetonitrile
- 4-Ethylphenylacetonitrile
- CS-0054109
- Benzeneacetonitrile, 4-ethyl-
- SB13178
- 4-ethylbenzylcyanide
- A7609
- 51632-28-1
- SCHEMBL2600192
- (4-Ethylphenyl)acetonitrile, AldrichCPR
- AS-60001
- FT-0618421
- AKOS005206783
- p-ethylphenylacetonitrile
- DTXSID60199580
- MFCD00040893
- AMY24775
- DTXCID20122071
-
- MDL： MFCD00040893
- Inchi： 1S/C10H11N/c1-2-9-3-5-10(6-4-9)7-8-11/h3-6H,2,7H2,1H3
- InChI Key： NCPKDFDQDZMXCO-UHFFFAOYSA-N
- SMILES： N#CCC1C=CC(=CC=1)CC
- BRN： 2613187
Computed Properties
- Exact Mass: 145.08900
- Monoisotopic Mass: 145.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.4
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Color/Form: liquid
- Density: 0,97 g/cm3
- Boiling Point: 110°C 1mm
- Flash Point: 110°C/1mm
- Refractive Index: 1.5164
- PSA: 23.79000
- LogP: 2.31508
- Solubility: Not determined
4-Ethylphenylacetonitrile Security Information
- Hazardous Material transportation number：3276
- Hazard Category Code： 20/21/22
- Safety Instruction： S23-S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Packing Group：III
- Hazard Level：6.1
- Risk Phrases：R20/21/22
- Packing Group：III
- Safety Term：6.1
4-Ethylphenylacetonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Ethylphenylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E939508-500mg |
4-Ethylphenylacetonitrile |
51632-28-1 | 500mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E939508-1g |
4-Ethylphenylacetonitrile |
51632-28-1 | 1g |
$ 70.00 | 2022-06-05 | ||
| TRC | E939508-5g |
4-Ethylphenylacetonitrile |
51632-28-1 | 5g |
$ 295.00 | 2022-06-05 | ||
| abcr | AB179100-5 g |
4-Ethylphenylacetonitrile, 97%; . |
51632-28-1 | 97% | 5g |
€143.00 | 2023-05-07 | |
| eNovation Chemicals LLC | D765503-1g |
4-ETHYLPHENYLACETONITRILE |
51632-28-1 | 97% | 1g |
$200 | 2022-10-23 | |
| abcr | AB150746-2 g |
4-Ethylphenylacetonitrile, 98%; . |
51632-28-1 | 98% | 2g |
€165.50 | 2023-05-09 | |
| abcr | AB150746-10 g |
4-Ethylphenylacetonitrile, 98%; . |
51632-28-1 | 98% | 10g |
€276.00 | 2023-05-09 | |
| abcr | AB150746-50 g |
4-Ethylphenylacetonitrile, 98%; . |
51632-28-1 | 98% | 50g |
€937.30 | 2023-05-09 | |
| Chemenu | CM308561-5g |
2-(4-Ethylphenyl)acetonitrile |
51632-28-1 | 95+% | 5g |
$542 | 2022-06-11 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L10855-1g |
4-Ethylphenylacetonitrile, 97% |
51632-28-1 | 97% | 1g |
￥832.00 | 2023-03-03 |
4-Ethylphenylacetonitrile Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
51632-28-1 (4-Ethylphenylacetonitrile) Related Products
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- 2947-60-6((3-Methylphenyl)acetonitrile)
- 622-75-3(1,4-Phenylenediacetonitrile)
- 107170-81-0(1,3-Benzenedicarbonitrile,2,5-dimethyl-)
- 120511-74-2(5-Methyl-1,3-benzenediacetonitrile)
- 39101-54-7(3,5-Dimethylphenylacetonitrile)
- 2947-61-7(p-Methylbenzyl cyanide)
- 101096-72-4(4-Benzylphenylacetonitrile)
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